2-(2-phenylhydrazino)-1,3-benzothiazole

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-2-phenylhydrazine
• InChI: InChI=1S/C13H11N3S/c1-2-6-10(7-3-1)15-16-13-14-11-8-4-5-9-12(11)17-13/h1-9,15H,(H,14,16)
• InChI Key: WQJUUHFPWVHOBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC2=NC3=CC=CC=C3S2
• Molecular Formula: C13H11N3S
• Molecular Weight: 241.31 g/mol

Description

2-(2-phenylhydrazino)-1,3-benzothiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound, also known as PBTA, has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(2-phenylhydrazino)-1,3-benzothiazole is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell growth and proliferation. This leads to the induction of apoptosis, or programmed cell death, in cancer cells, while sparing healthy cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor activity. It has also been shown to have a protective effect on the liver, making it a potential candidate for the treatment of liver diseases.

Advantages and Limitations for Lab Experiments

2-(2-phenylhydrazino)-1,3-benzothiazole has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also exhibits potent anti-cancer activity, making it a valuable tool for cancer research. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(2-phenylhydrazino)-1,3-benzothiazole. One area of focus is the development of new cancer therapies based on this compound. This could involve the synthesis of new derivatives of this compound with improved anti-cancer activity and reduced toxicity. Another area of focus is the investigation of this compound's potential applications in other areas of scientific research, such as the treatment of liver diseases and the development of new anti-inflammatory agents.
In conclusion, this compound is a promising compound with potential applications in various areas of scientific research. Further studies are needed to fully understand its mechanism of action and to explore its potential as a new cancer therapy and other areas of research.

Synthesis Methods

The synthesis of 2-(2-phenylhydrazino)-1,3-benzothiazole involves the reaction of 2-aminobenzothiazole with phenylhydrazine in the presence of a suitable catalyst. This method has been optimized to yield high purity this compound with good yields, making it a reliable and efficient method for producing this compound.

Scientific Research Applications

2-(2-phenylhydrazino)-1,3-benzothiazole has been extensively studied for its potential applications in various scientific research fields. One of the most promising areas of application is in the field of cancer research. This compound has been found to exhibit potent anti-cancer activity against a range of cancer cell lines, making it a potential candidate for the development of new cancer therapies.